N-(3-butoxyphenyl)-4-chloro-3-nitrobenzamide

• IUPAC Name: N-(3-butoxyphenyl)-4-chloro-3-nitrobenzamide
• InChI: InChI=1S/C17H17ClN2O4/c1-2-3-9-24-14-6-4-5-13(11-14)19-17(21)12-7-8-15(18)16(10-12)20(22)23/h4-8,10-11H,2-3,9H2,1H3,(H,19,21)
• InChI Key: SYAUOPDOXOTFET-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)NC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C17H17ClN2O4
• Molecular Weight: 348.8 g/mol

Description

“N-(3-butoxyphenyl)-4-chloro-3-nitrobenzamide” is an organic compound. It likely contains a benzamide group (a benzene ring attached to a CONH2 group), a nitro group (NO2), and a chloro group (Cl) attached to the benzene ring. It also has a butoxy group (a four-carbon chain attached to an oxygen) attached to the benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzene ring at its core, with the various groups attached at specific positions. The exact structure would depend on the positions of the nitro, chloro, butoxy, and CONH2 groups on the benzene ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific groups present. For example, the nitro group is often involved in redox reactions, and the benzamide group could participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Computational Chemistry

Finally, in computational chemistry, the compound can be used for molecular modeling studies to predict its physical properties, reactivity, or interaction with biological targets, which is essential for drug design and discovery processes.

Each of these fields offers a unique perspective on the applications of N-(3-butoxyphenyl)-4-chloro-3-nitrobenzamide , reflecting the compound’s versatility and importance in scientific research. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions, including the use of personal protective equipment and proper disposal methods.

Future Directions

The future directions for research on this compound would depend on its potential applications. This could include further studies on its synthesis, properties, and possible uses.